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Compound of Interest

Compound Name: N-Despropyl Gamithromycin

CAS No.: 145388-07-4

Cat. No.: B601495

Get Quote

Executive Summary
Gamithromycin (Zactran) is a 15-membered semi-synthetic azalide antibiotic used primarily for

bovine respiratory disease (BRD).[1] While the parent drug undergoes minimal metabolism—

being excreted largely unchanged in bile—the N-Despropyl Gamithromycin metabolite

represents a critical structural analogue for residue surveillance, impurity profiling, and

metabolic stability studies.

This guide defines the structural divergence of the N-despropyl metabolite (C37H70N2O12)

from the parent, elucidates the oxidative N-dealkylation pathway, and provides a validated LC-

MS/MS workflow for its detection.[1]

Chemical Identity & Structural Elucidation[1][2][3][4]
The core structural distinction lies in the 15-membered azalide ring. Gamithromycin possesses

a unique propyl group attached to the nitrogen at position 7a. The N-despropyl metabolite

results from the removal of this alkyl chain, yielding a secondary amine.
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Comparative Physicochemical Profile[1]

Feature
Gamithromycin
(Parent)

N-Despropyl
Gamithromycin
(Metabolite)

N-Despropyl 10,13-
Imino Ether
(Derivative)

CAS Number 145435-72-9 145388-07-4 145414-17-1

Molecular Formula C40H76N2O12 C37H70N2O12 C37H66N2O12

Molecular Weight 777.04 g/mol 735.0 g/mol 730.94 g/mol

Key Substituent (7a-

N)

Propyl (-

CH2CH2CH3)
Hydrogen (-H) Imino Ether Bridge

Unsaturation 1 (Lactone C=O) 1 (Lactone C=O)
3 (Lactone + Cyclic

Imino Ether)

Polarity (LogP) High Lipophilicity
Reduced Lipophilicity

(More Polar)
Variable

Structural Diagram (DOT Visualization)
The following diagram illustrates the structural transformation from Gamithromycin to its N-

despropyl forms.
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Caption: Structural evolution from parent Gamithromycin to the N-despropyl metabolite and its

imino ether derivative.

Mechanistic Pathway: N-Dealkylation
The formation of N-Despropyl Gamithromycin follows a classic oxidative N-dealkylation

pathway, typically mediated by hepatic Cytochrome P450 (CYP) enzymes (specifically CYP3A

subfamily in mammals).[1]
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Hydroxylation: The CYP enzyme inserts an oxygen into the

-carbon of the propyl group (adjacent to the 7a-nitrogen).

Carbinolamine Intermediate: An unstable carbinolamine is formed.

Cleavage: The C-N bond cleaves, releasing propanal (or propionic acid equivalent) and

leaving the secondary amine (N-despropyl metabolite).[1]

Note on Stability: The resulting secondary amine at position 7a is nucleophilic. Under specific

pH or stress conditions, it can attack the C10 or C13 positions, leading to the formation of the

10,13-Imino Ether (C37H66N2O12), which involves further loss of hydrogens/water and ring

closure. This is often observed as a degradation impurity in stored samples.

Analytical Characterization (LC-MS/MS)
Reliable detection requires distinguishing the metabolite from the parent and potential isobaric

interferences. The following protocol utilizes Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) in Positive Electrospray Ionization (+ESI) mode.

Mass Spectral Fragmentation Logic
Gamithromycin and its metabolites fragment predictably by losing the sugar moieties

(Cladinose and Desosamine).

Cladinose (Neutral Loss): ~158 Da.[1]

Desosamine (Charged Ion): m/z 158.[1]

Transition Table:

Compound
Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Fragmentation
Mechanism

Gamithromycin 777.5 [M+H]+ 619.4 158.1
777 - 158 (Loss

of Cladinose)

N-Despropyl 735.5 [M+H]+ 577.4 158.1
735 - 158 (Loss

of Cladinose)
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Logic: The propyl group is located on the aglycone (macrolide ring). Therefore, the loss of the

neutral sugar (cladinose) from the metabolite (735) yields a core fragment (577) that is exactly

42 Da lighter than the parent's core fragment (619).[1] The Desosamine sugar ion (158)

remains unchanged as it does not carry the modification.

Experimental Protocol: Extraction & Detection
Reagents:

Acetonitrile (LC-MS Grade)[1]

Ammonium Acetate (10 mM, pH 9.0)[1]

Oasis HLB or Ostro 96-well plate (for phospholipid removal)[1]

Workflow:

Sample Prep: Aliquot 200 µL plasma/tissue homogenate. Add 600 µL Acetonitrile (1% Formic

Acid) to precipitate proteins.[1]

Purification: Pass supernatant through Ostro plate or perform SLE (Solid Liquid Extraction)

to remove phospholipids which suppress ionization.

LC Separation:

Column: C18 (e.g., Hypersil GOLD or BEH C18), 1.9 µm, 50 x 2.1 mm.[1]

Mobile Phase A: 10 mM Ammonium Acetate (pH 9.0).[1] Note: High pH is critical for

keeping the basic macrolide in a neutral, hydrophobic state for better retention and peak

shape.

Mobile Phase B: Acetonitrile.[2]

Gradient: 10% B to 95% B over 5 minutes.
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Caption: Analytical workflow for the extraction and specific detection of N-Despropyl
Gamithromycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy Online CAS Number 145414-17-1 - TRC - N-Despropyl Gamithromycin 10,13-Imino
Ether | LGC Standards [lgcstandards.com]

2. Comprehensive study of degradation pathways and formation mechanism of major
degradation impurities of gamithromycin active ingredient by UHPLC-HRMS and NMR -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Molecular Profiling of N-Despropyl Gamithromycin:
Structural Elucidation & Analytical Characterization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b601495/docs#molecular-profiling-of-n-
despropyl-gamithromycin-structural-elucidation-analytical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://www.ema.europa.eu/en/medicines/veterinary/EPAR/zactran
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://pubmed.ncbi.nlm.nih.gov/25937131/
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://pubmed.ncbi.nlm.nih.gov/20557439/
https://www.benchchem.com/product/b601495?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://pubmed.ncbi.nlm.nih.gov/40441064/
https://pubmed.ncbi.nlm.nih.gov/40441064/
https://pubmed.ncbi.nlm.nih.gov/40441064/
https://www.benchchem.com/product/b601495/docs#molecular-profiling-of-n-despropyl-gamithromycin-structural-elucidation-analytical-characterization
https://www.benchchem.com/product/b601495/docs#molecular-profiling-of-n-despropyl-gamithromycin-structural-elucidation-analytical-characterization
https://www.benchchem.com/product/b601495/docs#molecular-profiling-of-n-despropyl-gamithromycin-structural-elucidation-analytical-characterization
https://www.benchchem.com/product/b601495/docs#molecular-profiling-of-n-despropyl-gamithromycin-structural-elucidation-analytical-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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